Cas no 5658-70-8 (Propanamide,2-(4-bromophenoxy)-2-methyl-)

• Product Name: Propanamide,2-(4-bromophenoxy)-2-methyl-
• CAS No: 5658-70-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 387379
• PubChem ID: 344893
• Update Time: 2025-04-19

Propanamide,2-(4-bromophenoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-(4-bromophenoxy)-2-methyl-
• 2-(4-bromophenoxy)-2-methylpropanamide
• AC1L81LJ
• AC1Q1NOV
• NSC402040
• STL255743
• SureCN3233909
• 2-(4-Bromo-phenoxy)-2-methyl-propionamid e
• 2-(4-BROMOPHENOXY)-2-METHYLPROPIONAMIDE
• 5658-70-8
• UFPWOSSFAUAVAQ-UHFFFAOYSA-N
• AP-970/43482414
• SCHEMBL3233909
• DTXSID90322788
• AKOS000299453
• NSC-402040
• BB 0244351
• A1-49182
• CS-0364661

• Inchi： 1S/C10H12BrNO2/c1-10(2,9(12)13)14-8-5-3-7(11)4-6-8/h3-6H,1-2H3,(H2,12,13)
• InChI Key： UFPWOSSFAUAVAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C(N)=O)(C)C

Computed Properties

• Exact Mass: 257.00516
• Monoisotopic Mass: 257.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.434
• Boiling Point: 393.6°Cat760mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.558
• PSA: 52.32
• LogP: 2.79210